Cas no 1266479-93-9 (2-(4-(4-(benzyloxy)pyrimidin-2-yl)phenyl)acetonitrile)

2-(4-(4-(Benzyloxy)pyrimidin-2-yl)phenyl)acetonitrile is a specialized organic compound featuring a pyrimidine core substituted with a benzyloxy group and linked to a phenylacetonitrile moiety. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for constructing heterocyclic frameworks. The presence of the nitrile group enhances reactivity, enabling further functionalization via nucleophilic addition or reduction. Its benzyl-protected pyrimidine component offers stability while allowing selective deprotection for downstream modifications. The compound’s well-defined aromatic system contributes to its utility in drug discovery, especially in kinase inhibitor development. High purity and consistent synthesis protocols ensure reproducibility for research and industrial applications.
2-(4-(4-(benzyloxy)pyrimidin-2-yl)phenyl)acetonitrile structure
1266479-93-9 structure
Product Name:2-(4-(4-(benzyloxy)pyrimidin-2-yl)phenyl)acetonitrile
CAS No:1266479-93-9
MF:
MW:
MDL:MFCD26394588
CID:2139615
Update Time:2025-05-20

2-(4-(4-(benzyloxy)pyrimidin-2-yl)phenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-(4-(4-(benzyloxy)pyrimidin-2-yl)phenyl)acetonitrile
    • MDL: MFCD26394588

2-(4-(4-(benzyloxy)pyrimidin-2-yl)phenyl)acetonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Matrix Scientific
196846-2.500g
2-(4-(4-(Benzyloxy)pyrimidin-2-yl)phenyl)acetonitrile, 95%
1266479-93-9 95%
2.500g
$2228.00 2023-09-06

Additional information on 2-(4-(4-(benzyloxy)pyrimidin-2-yl)phenyl)acetonitrile

2-(4-(4-(Benzyloxy)Pyrimidin-2-yl)Phenyl)Acetonitrile: A Comprehensive Overview

The compound 2-(4-(4-(benzyloxy)pyrimidin-2-yl)phenyl)acetonitrile, identified by the CAS number 1266479-93-9, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic compounds, specifically featuring a pyrimidine ring system, which is a six-membered ring containing two nitrogen atoms. The presence of the benzyloxy group and the acetonitrile moiety further enhances its chemical versatility and functional properties.

The synthesis of 2-(4-(4-(benzyloxy)pyrimidin-2-yl)phenyl)acetonitrile typically involves multi-step organic reactions, including nucleophilic substitutions, condensations, and oxidations. Recent advancements in catalytic methods have enabled more efficient and selective pathways for constructing such complex molecules. For instance, the use of transition metal catalysts, such as palladium complexes, has significantly improved the yield and purity of this compound in laboratory settings.

One of the most promising applications of this compound lies in its potential as a precursor for advanced materials. The pyrimidine core is known for its ability to form stable π-conjugated systems, which are highly sought after in the development of organic semiconductors. Recent studies have demonstrated that derivatives of this compound can exhibit excellent charge transport properties, making them ideal candidates for use in organic light-emitting diodes (OLEDs) and thin-film transistors (TFTs). These applications are particularly relevant in the rapidly evolving field of flexible electronics.

In addition to its electronic applications, 2-(4-(4-(benzyloxy)pyrimidin-2-yl)phenyl)acetonitrile has shown potential in biological systems. Researchers have explored its role as a bioactive molecule, particularly in the context of enzyme inhibition and drug delivery systems. The benzyloxy group contributes to the molecule's hydrophilic properties, enhancing its solubility in aqueous environments—a critical factor for pharmacological applications. Recent in vitro studies have highlighted its ability to modulate cellular signaling pathways, suggesting its potential as a lead compound in drug discovery efforts.

The structural integrity and stability of this compound are further supported by its robust chemical framework. The acetonitrile group provides additional functionalization opportunities, allowing for further modifications to tailor the molecule's properties according to specific application needs. For example, substitution at the acetonitrile position can lead to derivatives with enhanced bioavailability or improved electronic characteristics.

From an environmental standpoint, the synthesis and application of 2-(4-(4-(benzyloxy)pyrimidin-2-yl)phenyl)acetonitrile align with current sustainability trends in chemistry. Green chemistry principles have been increasingly integrated into its production processes, reducing waste and minimizing the use of hazardous reagents. This approach not only enhances the eco-friendliness of the compound but also positions it as a responsible choice for industries aiming to reduce their environmental footprint.

In conclusion, 2-(4-(4-(benzyloxy)pyrimidin-2-yl)phenyl)acetonitrile represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthetic methodologies and material science, underscores its importance as a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new potentials for this compound, it is poised to play an increasingly significant role in shaping future innovations across various fields.

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